Cas no 889942-60-3 (2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester)

• Product Name: 2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester
• CAS No: 889942-60-3
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD03790938
• CID: 2118122
• PubChem ID: 44607677
• Update Time: 2025-04-21

2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester
• PS-21029
• EN300-3572160
• SCHEMBL20399730
• tert-Butyl2-(hydroxymethyl)azepane-1-carboxylate
• MFCD03790938
• CS-0079170
• 889942-60-3
• SY324420
• DB-078269
• D74042
• SB39644
• 1-BOC-2-HYDROXYMETHYLAZEPANE
• DTXSID90659667
• (1-Boc-azepan-2-yl)methanol
• tert-Butyl 2-(hydroxymethyl)azepane-1-carboxylate
• 2-(hydroxymethyl)azepane-1-carboxylic acid tert-butyl ester

• MDL： MFCD03790938
• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-6-4-5-7-10(13)9-14/h10,14H,4-9H2,1-3H3
• InChI Key： VUYFGGMFZDYXML-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCCC1CO)=O

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 326.0±15.0 °C at 760 mmHg
• Flash Point: 150.9±20.4 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-Hydroxymethyl-azepane-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)